Cas no 259261-81-9 (3-bromo-5-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 3-bromo-5-(pyrrolidin-3-yloxy)pyridine
• CAS No: 259261-81-9
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• MDL: MFCD19674096
• CID: 5184987
• PubChem ID: 64204657
• Update Time: 2026-03-05

3-bromo-5-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 3-bromo-5-(3-pyrrolidinyloxy)-

• MDL： MFCD19674096
• Inchi： 1S/C9H11BrN2O/c10-7-3-9(6-12-4-7)13-8-1-2-11-5-8/h3-4,6,8,11H,1-2,5H2
• InChI Key： HWVHEYWRYXQELV-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC2CCNC2)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-5-(pyrrolidin-3-yloxy)pyridine

Recent Advances in the Study of 3-bromo-5-(pyrrolidin-3-yloxy)pyridine (CAS: 259261-81-9) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-(pyrrolidin-3-yloxy)pyridine (CAS: 259261-81-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine core substituted with a bromine atom and a pyrrolidin-3-yloxy moiety, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of kinase inhibitors, GPCR modulators, and other pharmacologically relevant compounds.

One of the most notable applications of 3-bromo-5-(pyrrolidin-3-yloxy)pyridine is its use in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of potent and selective inhibitors of the c-Jun N-terminal kinase (JNK) family, which are implicated in inflammatory diseases and cancer. The bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity.

In addition to its role in kinase inhibitor development, recent research has highlighted the potential of 3-bromo-5-(pyrrolidin-3-yloxy)pyridine in targeting G protein-coupled receptors (GPCRs). A 2024 study in ACS Chemical Biology reported its incorporation into a series of novel compounds designed to modulate the activity of the 5-HT2A serotonin receptor. The pyrrolidin-3-yloxy moiety was found to enhance binding affinity by forming critical hydrogen bonds with residues in the receptor's orthosteric binding site, while the bromine atom facilitated the introduction of additional substituents to fine-tune pharmacokinetic properties.

The synthetic accessibility of 3-bromo-5-(pyrrolidin-3-yloxy)pyridine has also been a focus of recent investigations. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity compared to previous methods. This advancement is particularly significant for pharmaceutical applications, where consistent quality and cost-effective production are critical considerations.

Looking forward, the versatility of 3-bromo-5-(pyrrolidin-3-yloxy)pyridine suggests its continued importance in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation strategies, particularly as a component of proteolysis-targeting chimeras (PROTACs). Preliminary results indicate that its structural features may facilitate the design of bifunctional molecules capable of recruiting E3 ubiquitin ligases to target disease-relevant proteins for degradation.

In conclusion, 3-bromo-5-(pyrrolidin-3-yloxy)pyridine (CAS: 259261-81-9) represents a promising scaffold in contemporary drug discovery efforts. Its demonstrated utility in multiple therapeutic areas, combined with recent synthetic advancements, positions it as a valuable tool for researchers developing next-generation pharmaceuticals. As our understanding of its structure-activity relationships continues to grow, we anticipate seeing further innovative applications of this compound in the coming years.